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Compound of Interest

Compound Name: 1-(2-lodoethyl)-4-octylbenzene

Cat. No.: B019508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended storage
conditions, potential degradation pathways, and analytical methodologies for assessing the
stability of 1-(2-lodoethyl)-4-octylbenzene (CAS No. 162358-07-8). This information is critical
for ensuring the integrity and purity of this compound in research and drug development
applications.

Storage and Handling Recommendations

Proper storage and handling are paramount to maintaining the quality of 1-(2-lodoethyl)-4-
octylbenzene. The following table summarizes the recommended conditions based on
available safety data sheets and supplier information.
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Parameter

Recommendation

Source(s)

Temperature

Store in a cool place. Specific
recommendations include
+5°C, room temperature, and
-20°C for long-term storage

(up to 3 years in powder form).

[1112][31[4]

Atmosphere

Store in a dry, well-ventilated
area. Containers should be
tightly closed to prevent

exposure to moisture.

[5]

Light Exposure

Keep in a dark place,

protected from light.

[2](31[6]

Incompatible Materials

Avoid contact with strong
acids, acid chlorides, acid
anhydrides, and oxidizing

agents.

Handling

Handle in a well-ventilated
area. Wear suitable protective
clothing, including gloves and
eye protection. Avoid formation

of dust and aerosols.

[5]

A logical workflow for the proper handling and storage of 1-(2-lodoethyl)-4-octylbenzene is

illustrated in the diagram below.
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Maintain Conditions:

- Cool (e.g., +5°C or -20°C)
- Dry
- Dark
- Well-ventilated

Segregate from Incompatible Materials
(Acids, Oxidizing Agents)
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Degradation Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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